Cas no 53380-23-7 (Ethiofencarb Sulfone)

• Product Name: Ethiofencarb Sulfone
• CAS No: 53380-23-7
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 938410
• PubChem ID: 329756966
• Update Time: 2025-05-24

Ethiofencarb Sulfone Chemical and Physical Properties

Names and Identifiers

• ethiofencarb-sulfone
• Ethiofencarb Sulfone
• Ethiofencarbsulfone Solution
• cronetonsulfone
• ETHIOFENCARB-SULFON
• ETHIOFENCARB-SULFON PESTANAL,10 MG
• SCHEMBL22498740
• BRN 1988595
• 53380-23-7
• ethiofencarbsulfone
• Phenol, 2-[(ethylsulfonyl)methyl]-, 1-(N-methylcarbamate)
• 2-(Ethylsulfonylmethyl)phenyl methylcarbamate
• Phenol, 2-[(ethylsulfonyl)methyl]-, 1-(N-methylcarbamate); Phenol, 2-[(ethylsulfonyl)methyl]-, methylcarbamate (9CI); Croneton sulfone; Ethiofencarb sulfone
• Croneton sulfone
• 2-((Ethylsulfonyl)methyl)phenol methylcarbamate
• 2-[(ethanesulfonyl)methyl]phenyl N-methylcarbamate
• 1ST20263
• [2-(ethylsulonylmethyl)phenyl] N-methylcarbamate
• 2-((Ethylsulfonyl)methyl)phenyl methylcarbamate
• Ethiofencarb-sulfone, PESTANAL(R), analytical standard
• DTXSID80968033
• CHEBI:174373
• Phenol, 2-((ethylsulfonyl)methyl)-, methylcarbamate
• NS00000131
• [2-(ethylsulfonylmethyl)phenyl] N-methylcarbamate

• MDL： MFCD01311808
• Inchi： 1S/C11H15NO4S/c1-3-17(14,15)8-9-6-4-5-7-10(9)16-11(13)12-2/h4-7H,3,8H2,1-2H3,(H,12,13)
• InChI Key： IOPTXXRNXCPJGO-UHFFFAOYSA-N
• SMILES： S(CC)(CC1C=CC=CC=1OC(NC)=O)(=O)=O

Computed Properties

• Exact Mass: 257.07200
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 449.4±45.0 °C at 760 mmHg
• PSA: 80.85000
• LogP: 2.81120
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethiofencarb Sulfone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• RTECS：SL4506500
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl methylcarbamates

Additional information on Ethiofencarb Sulfone

Ethiofencarb Sulfone (CAS No. 53380-23-7): An Overview of Its Properties, Applications, and Recent Research

Ethiofencarb Sulfone (CAS No. 53380-23-7) is a derivative of the carbamate insecticide ethiofencarb, which has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound is characterized by its high stability and low toxicity, making it a valuable candidate for both academic research and industrial applications.

The chemical structure of Ethiofencarb Sulfone is composed of a carbamate moiety and a sulfone group, which contribute to its distinct properties. The carbamate functionality imparts insecticidal activity, while the sulfone group enhances its stability and solubility. These characteristics make it an attractive compound for studying the mechanisms of insecticide action and for developing new formulations with improved efficacy and safety profiles.

Recent research has focused on the environmental fate and behavior of Ethiofencarb Sulfone. Studies have shown that it degrades slowly in soil and water, which can be both an advantage and a disadvantage depending on the application. On one hand, its persistence ensures long-lasting protection against pests. On the other hand, this property necessitates careful management to prevent potential environmental accumulation. Researchers are actively exploring methods to optimize its use while minimizing environmental impact.

In the field of medicinal chemistry, Ethiofencarb Sulfone has shown promise as a lead compound for developing new therapeutic agents. Its ability to modulate specific biological pathways has been investigated in several preclinical studies. For instance, research has demonstrated that it can inhibit certain enzymes involved in neurodegenerative diseases, suggesting potential applications in the treatment of conditions such as Alzheimer's disease. These findings have sparked interest in further exploring its pharmacological properties and potential therapeutic uses.

The synthesis of Ethiofencarb Sulfone involves a series of well-defined chemical reactions that are well-documented in the literature. The process typically starts with the reaction of ethiofencarb with an oxidizing agent to form the sulfone derivative. This synthetic route is highly reproducible and scalable, making it suitable for large-scale production. Additionally, efforts are being made to develop more environmentally friendly synthesis methods that reduce waste and energy consumption.

In agricultural applications, Ethiofencarb Sulfone has been evaluated for its efficacy against a range of pests, including insects and nematodes. Field trials have shown that it provides effective control while maintaining low toxicity to non-target organisms. This makes it a viable alternative to more toxic pesticides currently in use. Furthermore, its compatibility with integrated pest management (IPM) strategies enhances its appeal to farmers and agronomists.

The safety profile of Ethiofencarb Sulfone has been extensively studied to ensure its safe use in various applications. Toxicological assessments have demonstrated that it exhibits low acute toxicity when administered orally or dermally. Chronic exposure studies have also shown no significant adverse effects at relevant exposure levels. These findings support its use in both agricultural and non-agricultural settings.

In conclusion, Ethiofencarb Sulfone (CAS No. 53380-23-7) is a multifaceted compound with a wide range of potential applications. Its unique chemical properties make it suitable for use in pest control, environmental studies, and medicinal chemistry research. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in these fields.